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Compound of Interest

Compound Name: NP-Ahd-13C3

Cat. No.: B030849 Get Quote

Frequently Asked Questions (FAQs)
Q1: What are the primary factors affecting the
signal-to-noise ratio (S/N) in my ¹³C NMR
experiment?
The low S/N in ¹³C NMR spectroscopy is primarily due to the low natural abundance (1.1%) and

weaker magnetic moment of the ¹³C isotope compared to ¹H.[1][2][3][4] For labeled

compounds, the main factors are sample concentration, the number of scans performed, the

magnetic field strength of the spectrometer, and the type of NMR probe used.[5]

A diagram illustrating the key relationships is provided below.
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Factors Influencing S/N Ratio
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Acquisition Parameter Optimization Workflow

Start: Low S/N Spectrum

Acquire Preliminary Spectrum
(e.g., NS=128)

Is S/N Sufficient?

Optimize D1 and Pulse Angle
(Set D1 ≈ 1.3*T1, Pulse ≈ 30°)

No

End: Optimized Spectrum

Yes

Increase Number of Scans (NS)
(e.g., 4x for 2x S/N)

Re-acquire Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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